Cas no 1542435-99-3 (2-Cyclohexyl-3-(methylcarbamoyl)propanoic acid)

• Product Name: 2-Cyclohexyl-3-(methylcarbamoyl)propanoic acid
• CAS No: 1542435-99-3
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 6388437
• PubChem ID: 67411094
• Update Time: 2025-05-22

2-Cyclohexyl-3-(methylcarbamoyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexyl-3-(methylcarbamoyl)propanoic acid
• SCHEMBL2445248
• EN300-800730
• 1542435-99-3
• 2-Cyclohexyl-3-(methylcarbamoyl)propanoic acid

• Inchi： 1S/C11H19NO3/c1-12-10(13)7-9(11(14)15)8-5-3-2-4-6-8/h8-9H,2-7H2,1H3,(H,12,13)(H,14,15)
• InChI Key： LTXYHUHXRFARCQ-UHFFFAOYSA-N
• SMILES： OC(C(CC(NC)=O)C1CCCCC1)=O

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-Cyclohexyl-3-(methylcarbamoyl)propanoic acid

2-Cyclohexyl-3-(methylcarbamoyl)propanoic Acid: A Comprehensive Overview

The compound with CAS No. 1542435-99-3, known as 2-Cyclohexyl-3-(methylcarbamoyl)propanoic acid, is a significant molecule in the field of organic chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The name itself highlights key structural features: the presence of a cyclohexyl group at the second carbon, a methylcarbamoyl group at the third carbon, and a carboxylic acid functional group at the terminal position.

Recent studies have focused on the synthesis and characterization of this compound, revealing its stability and reactivity under various conditions. Researchers have explored its potential as a building block in organic synthesis, particularly in the construction of complex molecules with bioactive properties. The cyclohexyl group contributes to the molecule's hydrophobicity, while the methylcarbamoyl group introduces hydrogen bonding capabilities, making it versatile for interactions in both aqueous and organic environments.

In terms of biological applications, 2-Cyclohexyl-3-(methylcarbamoyl)propanoic acid has shown promise in pharmacological studies. Its ability to interact with biological systems has been investigated in the context of drug design, where it serves as a precursor for bioactive compounds. For instance, its derivatives have been studied for their potential anti-inflammatory and antioxidant activities, which are critical in developing therapeutic agents for chronic diseases.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions and condensations. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling researchers to produce higher yields of pure product. The use of green chemistry principles in these syntheses has also been a focus, aligning with global efforts to reduce environmental impact.

From a structural standpoint, the molecule's geometry plays a crucial role in its functionality. The spatial arrangement of the substituents influences its solubility, stability, and reactivity. Computational studies have provided insights into these properties, aiding in the rational design of related compounds with enhanced bioavailability and efficacy.

In conclusion, 2-Cyclohexyl-3-(methylcarbamoyl)propanoic acid represents a valuable compound in contemporary chemical research. Its unique structure and versatile properties make it a subject of ongoing investigation across multiple disciplines. As research continues to uncover its full potential, this compound is poised to contribute significantly to advancements in medicine, materials science, and beyond.